Cas no 2171626-72-3 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
• CAS No: 2171626-72-3
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 6406125
• PubChem ID: 165544469
• Update Time: 2025-06-08

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid
• 2171626-72-3
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]butanoic acid
• EN300-1513955

• Inchi： 1S/C24H28N2O5/c1-4-21(23(28)29)26-22(27)14(2)15(3)25-24(30)31-13-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,14-15,20-21H,4,13H2,1-3H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： SHZQVZFLUQWYDV-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C(C)C(NC(C(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS No. 2171626-72-3)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid (CAS No. 2171626-72-3) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). The Fmoc group (9-fluorenylmethoxycarbonyl) serves as a temporary protecting group for amines, enabling controlled peptide chain elongation. Its unique structure, featuring a methylbutanamido side chain, enhances its applicability in designing bioactive peptides and small-molecule drugs.

In recent years, the demand for Fmoc-protected amino acids like 2171626-72-3 has surged due to advancements in peptide-based therapeutics. Researchers are increasingly exploring peptides for targeted drug delivery, cancer treatment, and antimicrobial applications. The compound’s stability under mild conditions and compatibility with automated synthesizers make it a preferred choice for high-throughput screening and combinatorial chemistry. Additionally, its role in bioconjugation and proteomics studies has garnered attention, particularly in the development of fluorescent probes and biomarkers.

The synthesis of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid involves multi-step organic reactions, including carbodiimide-mediated coupling and Fmoc protection. Its purity and yield are critical for ensuring reproducibility in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. Notably, its CAS No. 2171626-72-3 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance.

From an industrial perspective, 2171626-72-3 is often sourced from specialized suppliers catering to pharmaceutical and biotechnology sectors. The compound’s pricing and availability are influenced by factors such as raw material costs and scale-up challenges. Recent trends indicate a growing preference for sustainable synthesis methods, aligning with the global push for green chemistry. Researchers are also investigating enzymatic protection strategies to reduce reliance on traditional chemical processes.

In the context of drug discovery, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidobutanoic acid has been explored for its potential in modulating protein-protein interactions (PPIs). Its structural flexibility allows for the design of peptidomimetics, which mimic natural peptides but exhibit improved metabolic stability. This property is particularly valuable in addressing challenges like oral bioavailability and enzymatic degradation. Furthermore, its incorporation into nanocarrier systems has shown promise in enhancing drug targeting and controlled release.

As the scientific community continues to unravel the potential of peptide therapeutics, compounds like 2171626-72-3 are expected to play a pivotal role. Their versatility extends to diagnostic imaging, where they serve as scaffolds for radiopharmaceuticals and contrast agents. With ongoing innovations in precision medicine, the demand for high-purity Fmoc-amino acids is projected to grow, underscoring the importance of robust supply chains and quality control measures.